Cas no 1249896-53-4 (1-(2-fluoro-5-methylphenyl)methylpiperazine)

• Product Name: 1-(2-fluoro-5-methylphenyl)methylpiperazine
• CAS No: 1249896-53-4
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• MDL: MFCD16783285
• CID: 5606117
• PubChem ID: 62514660
• Update Time: 2023-11-24

1-(2-fluoro-5-methylphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• EN300-942302
• 1249896-53-4
• AKOS011804715
• A1-58900
• 1-[(2-fluoro-5-methylphenyl)methyl]piperazine
• CS-0281730
• 1-(2-fluoro-5-methylbenzyl)piperazine
• GS1943
• Piperazine, 1-[(2-fluoro-5-methylphenyl)methyl]-
• 1-(2-fluoro-5-methylphenyl)methylpiperazine

• MDL： MFCD16783285
• Inchi： 1S/C12H17FN2/c1-10-2-3-12(13)11(8-10)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3
• InChI Key： ABBZNTJZKHHQKH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CN1CCNCC1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 291.8±35.0 °C(Predicted)
• pka: 9.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines